Cas no 57616-17-8 (Ethanesulfonamide, N-(4-nitrophenyl)-)

Ethanesulfonamide, N-(4-nitrophenyl)- structure
57616-17-8 structure
Product Name:Ethanesulfonamide, N-(4-nitrophenyl)-
CAS No:57616-17-8
MF:C8H10N2O4S
MW:230.241000652313
CID:344818
PubChem ID:521811
Update Time:2025-04-19

Ethanesulfonamide, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanesulfonamide, N-(4-nitrophenyl)-
    • N-(4-nitrophenyl)ethanesulfonamide
    • SR-01000398119
    • 57616-17-8
    • SR-01000398119-1
    • AKOS001592089
    • p-Nitro ethane sulfoanilide
    • EU-0067908
    • Oprea1_459004
    • DTXSID80334739
    • Inchi: 1S/C8H10N2O4S/c1-2-15(13,14)9-7-3-5-8(6-4-7)10(11)12/h3-6,9H,2H2,1H3
    • InChI Key: ZENKIQMTPMONLY-UHFFFAOYSA-N
    • SMILES: S(CC)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 230.0362
  • Monoisotopic Mass: 230.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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